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Compound of Interest

Compound Name: Barium-133

Cat. No.: B1238490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium-133 (Ba-133) is a radioactive isotope with a long half-life that is utilized in various

research and industrial applications, including the calibration of gamma-ray detection

equipment.[1] Due to the emission of gamma radiation during its decay, appropriate safety

protocols must be strictly followed to minimize radiation exposure and prevent contamination.

[1][2] These application notes provide detailed safety procedures, experimental protocols, and

emergency guidelines for working with Barium-133 solutions in a laboratory setting.

Radiological Data and Hazard Information
Proper management of Barium-133 requires a thorough understanding of its radiological

properties and associated hazards.

Physical and Radiological Characteristics
Barium-133 decays by electron capture to Caesium-133, emitting a range of gamma and X-ray

radiation.[2][3] Its long half-life necessitates careful tracking and disposal of waste.[4]
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Property Value Reference

Half-Life 10.5 - 10.74 years [1][2][4]

Decay Mode Electron Capture [3]

Primary Emissions Gamma, X-ray, Beta [2][5]

Major Gamma Energies
0.081 MeV (34%), 0.303 MeV

(18%), 0.356 MeV (62%)
[4]

Specific Activity >629 GBq/g (>17 Ci/g) [6]

Chemical Form Barium nitrate in dilute HNO₃ [6]

Radiation Protection Data
Effective shielding is crucial for minimizing external radiation exposure from Barium-133. Lead

is the recommended shielding material for gamma radiation, while plastic can be used for beta

particles.[5][7]

Parameter Value Reference

Gamma Exposure Constant ~3.0 R-cm²/mCi-hr [4]

Half Value Layer (Lead) 2 mm [2]

Tenth Value Layer (Lead) 0.5 cm (5 mm) [4][5]

Beta Shielding 1 mm plastic [7]

Dose Rate at 1 foot from waste < 2 mR/hr [4]

Standard Operating Procedures
Adherence to standard operating procedures is mandatory to ensure a safe working

environment.

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Barium-133 solutions to prevent

skin contamination and internal exposure.[8][9]

Minimum PPE:

Disposable gloves (nitrile or latex)[8]

Full-length lab coat (worn closed with sleeves down)[8]

Safety glasses with side shields[7]

Closed-toe shoes[8]

For higher activity work or potential for splashing:

Face shield[10]

Tyvek sleeve protectors[8]

Shoe covers[11]

Experimental Workflow for Handling Barium-133
Solutions
This workflow outlines the key steps for safely handling Barium-133 solutions during a typical

experiment.
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Preparation

Handling

Post-Procedure

Prepare Designated Work Area

Don Appropriate PPE

Gather Shielding and Handling Tools

Retrieve Ba-133 from Storage

Proceed to handling

Perform Experimental Procedure Behind Shielding

Monitor Work Area and Self Periodically

Return Ba-133 to Storage

Experiment complete

Segregate and Dispose of Radioactive Waste

Decontaminate Work Area

Perform Final Survey of Area and Self

Doff PPE in Designated Area
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Initial Response

Containment & Notification

Personnel Safety

Stop Work Immediately

Warn Others in the Area

Isolate the Spill Area

Check for Personal Contamination

Ensure safety

Cover Spill with Absorbent Paper (Do Not Clean)

Contain

Shield Source if Possible Without Further Contamination

Notify Radiation Safety Officer Immediately

Await Arrival and Instructions from RSO

Wait for expert help

Begin Personnel Decontamination if Necessary

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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